5-bromopyrimidine-4,6-dicarboxylic acid
Overview
Description
5-Bromopyrimidine-4,6-dicarboxylic acid (5-BPDA) is an important organic compound with potential applications in many fields of science. It is an important intermediate for the synthesis of a variety of compounds, including 5-bromopyrimidine-4,6-dicarboxamide (5-BPDAm), 5-bromopyrimidine-4,6-dicarboxylate (5-BPDAc), and 5-bromopyrimidine-4,6-dicarboxylic acid-N-methyl ester (5-BPDA-NME). 5-BPDA is also used as a starting material for the synthesis of other organic compounds, such as 5-bromopyrimidine-4,6-dicarboxylate-N-methyl ester (5-BPDAc-NME). 5-BPDA has been widely studied in recent years, and its potential applications in scientific research have been explored.
Mechanism of Action
The mechanism of action of 5-bromopyrimidine-4,6-dicarboxylic acid is not completely understood. However, it is believed that the reaction between 5-BP and 4,6-DC is a nucleophilic substitution reaction. In this reaction, the bromine atom of 5-BP is replaced by the carboxyl group of 4,6-DC, forming the 5-bromopyrimidine-4,6-dicarboxylic acid product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-bromopyrimidine-4,6-dicarboxylic acid have not been extensively studied. However, it is believed that 5-bromopyrimidine-4,6-dicarboxylic acid may have some anti-inflammatory and anti-cancer properties. In addition, 5-bromopyrimidine-4,6-dicarboxylic acid has been shown to inhibit the activity of some enzymes, such as cyclooxygenase-2 (COX-2).
Advantages and Limitations for Lab Experiments
The use of 5-bromopyrimidine-4,6-dicarboxylic acid in laboratory experiments has several advantages. It is a relatively inexpensive and readily available compound, and it is relatively easy to synthesize. In addition, it has a wide range of applications in scientific research. However, there are some limitations to its use. It is a highly reactive compound, and it can be toxic if not handled properly.
Future Directions
There are several potential future directions for the use of 5-bromopyrimidine-4,6-dicarboxylic acid in scientific research. One potential application is in the development of new drugs and pharmaceuticals. In addition, 5-bromopyrimidine-4,6-dicarboxylic acid could be used as a starting material for the synthesis of a variety of polymers and other materials. Finally, 5-bromopyrimidine-4,6-dicarboxylic acid could be used to study the biochemical and physiological effects of various compounds, such as anti-inflammatory and anti-cancer drugs.
Synthesis Methods
5-bromopyrimidine-4,6-dicarboxylic acid can be synthesized by a variety of methods. The most common method is the reaction of 5-bromopyrimidine (5-BP) and 4,6-dicarboxylic acid (4,6-DC). This reaction is carried out in an aqueous medium at a temperature of 80-90°C for 1-2 hours. The reaction product is then purified by recrystallization from aqueous ethanol. Other methods of synthesis include the reaction of 5-BP with 4,6-dicarboxylic anhydride (4,6-DCa) or 4,6-dicarboxylic acid chloride (4,6-DCCl).
Scientific Research Applications
5-bromopyrimidine-4,6-dicarboxylic acid has been used in a variety of scientific research applications. In biochemistry and molecular biology, it has been used as a substrate for enzymes and as a reagent in protein modification reactions. In organic chemistry, it has been used as a building block for the synthesis of various compounds. In medicinal chemistry, 5-bromopyrimidine-4,6-dicarboxylic acid has been used in the synthesis of various pharmaceuticals and other drugs. In materials science, it has been used as a precursor for the synthesis of a variety of polymers, including polyamides and polyurethanes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromopyrimidine-4,6-dicarboxylic acid involves the bromination of pyrimidine-4,6-dicarboxylic acid followed by purification and isolation of the desired product.", "Starting Materials": [ "Pyrimidine-4,6-dicarboxylic acid", "Bromine", "Acetic acid", "Sodium acetate", "Water" ], "Reaction": [ "Step 1: Dissolve pyrimidine-4,6-dicarboxylic acid in acetic acid and add bromine dropwise with stirring.", "Step 2: Add sodium acetate to the reaction mixture and continue stirring for several hours.", "Step 3: Pour the reaction mixture into water and collect the precipitate by filtration.", "Step 4: Wash the precipitate with water and dry to obtain 5-bromopyrimidine-4,6-dicarboxylic acid." ] } | |
CAS RN |
2758000-00-7 |
Molecular Formula |
C6H3BrN2O4 |
Molecular Weight |
247 |
Purity |
95 |
Origin of Product |
United States |
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